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Compound of Interest

Compound Name: Emetine dihydrochloride hydrate

Cat. No.: B1671216

Audience: Researchers, scientists, and drug development professionals.

Introduction

Emetine is a natural alkaloid derived from the ipecac root, recognized for its potent biological
activities.[1] As a dihydrochloride hydrate salt, it is more readily soluble in aqueous solutions for
experimental use. Emetine's primary mechanism of action is the irreversible inhibition of protein
synthesis in eukaryotic cells. It achieves this by binding to the 40S ribosomal subunit, thereby
blocking the translocation step of polypeptide chain elongation.[2] Beyond its role as a protein
synthesis inhibitor, emetine has been shown to inhibit NF-kB signaling, induce apoptosis, and
displays antiviral and antiparasitic properties.[3][4][5]

This application note provides a detailed protocol for the preparation, storage, and handling of
emetine dihydrochloride hydrate stock solutions for in vitro research applications.

Chemical & Physical Properties

Accurate stock solution preparation requires precise knowledge of the compound's properties.
The molecular weight of emetine dihydrochloride can vary based on its hydration state. It is
crucial to confirm the specific form from the supplier's certificate of analysis. For this protocol,
we will use the commonly cited molecular weight for the monohydrate.
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Property

Value

Reference(s)

CAS Number

7083-71-8

[elr71el

Molecular Formula

C29H40N204 - 2HCI - xH20

[5][6]

~571.6 g/mol (monohydrate);
Varies with hydration (e.g.,
553.6 g/mol anhydrous, 643.6

Molecular Weight
g/mol pentahydrate).[3][7][9]
Always confirm with the
manufacturer's data.
White to off-white or slightly
Appearance

yellow crystalline solid.

[3]09]

Solubility (Water)

Up to 100 mg/mL or 100 mM.

[2](6]1[7]

Solubility (Other)

Soluble in ethanol and DMSO;

sparingly soluble in chloroform.

[eleelel

Storage (Solid)

Store at -20°C for long-term
(months to years).[8] Store at
2-8°C for short-term (days to
weeks).[3] Protect from light

and moisture.[9]

Storage (Solution)

Aqueous solutions are not
recommended for storage for
more than one day at 2-8°C.[6]
For long-term storage, aliquot
and freeze at -20°C forup to 3

months.

Mechanism of Action: Protein Synthesis Inhibition

Emetine exerts its cytotoxic and antiviral effects primarily by halting protein synthesis. The

diagram below illustrates the workflow of eukaryotic translation and the point of emetine's

inhibitory action.
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metine Dihydrochloride Hydrate

2. Transfer powder to a
sterile 15 mL conical tube

'

G. Add ~9 mL of sterile watea

'

4. Vortex until fully dissolved
(Solution should be clear)

[ 1. Weigh 5.72 mg of
E

N

with sterile water

i

6. (Optional) Filter-sterilize
using a 0.22 um filter

[5. Adjust final volume to 10 mla

7. Aliquot into sterile
microcentrifuge tubes

@. Store aliquots at -2009
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (+)-EMETINE DIHYDROCHLORIDE HYDRATE CAS#: 7083-71-8
[amp.chemicalbook.com]

. sigmaaldrich.com [sigmaaldrich.com]
. chemimpex.com [chemimpex.com]

. abmole.com [abmole.com]

2
3
4
e 5. caymanchem.com [caymanchem.com]
6. cdn.caymanchem.com [cdn.caymanchem.com]

7. Emetine dihydrochloride hydrate (CAS 7083-71-8) | Abcam [abcam.com]
8. medkoo.com [medkoo.com]

9. cdn.who.int [cdn.who.int]

 To cite this document: BenchChem. [Application Note: Preparation of Emetine
Dihydrochloride Hydrate Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671216#protocol-for-preparing-emetine-
dihydrochloride-hydrate-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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